Cas no 13940-96-0 (4-Phenoxybenzene-1,2-diamine)

• Product Name: 4-Phenoxybenzene-1,2-diamine
• CAS No: 13940-96-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD09038592
• CID: 49555
• PubChem ID: 10655643
• Update Time: 2025-06-09

4-Phenoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxybenzene-1,2-diamine
• 4-Phenoxy-1,2-phenylenediamine
• 3,4-DIAMINO DIPHENYL ETHER
• 3,4-Diaminodiphenyl ether
• AK103562
• 3,4-Diamino diphenylether
• 1,2-diamino-4-phenoxybenzene
• 1,2-diamino-4-phenyloxybenzene
• FJVIHKKXPLPDSV-UHFFFAOYSA-N
• 1,2-Benzenediamine, 4-phenoxy-
• BC600201
• AX8235101
• Z4145
• ST24023637
• 5-FLUORO-2-BENZOTHIAZ
• 3,4'-OXYDIANILINE
• DS-2511
• SB77482
• C72571
• SCHEMBL721616
• 13940-96-0
• MFCD09038592
• DTXSID50443044
• CS-W005747
• AKOS005292225
• 4-Phenoxy-1,2-benzenediamine
• DB-412918

• MDL： MFCD09038592
• Inchi： 1S/C12H12N2O/c13-11-7-6-10(8-12(11)14)15-9-4-2-1-3-5-9/h1-8H,13-14H2
• InChI Key： FJVIHKKXPLPDSV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.3

Additional information on 4-Phenoxybenzene-1,2-diamine

Recent Advances in the Study of 4-Phenoxybenzene-1,2-diamine (CAS: 13940-96-0) and Its Applications in Chemical Biology and Medicine

4-Phenoxybenzene-1,2-diamine (CAS: 13940-96-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its potential as a building block for novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

One of the most significant breakthroughs in recent years involves the optimization of synthetic routes for 4-Phenoxybenzene-1,2-diamine. Researchers have developed more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and improving yields. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the purity and scalability of the compound. This advancement is expected to facilitate its broader use in industrial and academic settings.

In addition to its synthetic utility, 4-Phenoxybenzene-1,2-diamine has shown promising biological activities in preclinical studies. Recent investigations have explored its role as a precursor for the development of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against specific tyrosine kinases, suggesting its potential as a scaffold for anticancer drug design. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

Another area of interest is the application of 4-Phenoxybenzene-1,2-diamine in the design of fluorescent probes and imaging agents. Its aromatic structure and ability to form stable complexes with metal ions make it a valuable tool for biomedical imaging. A recent publication in Chemical Communications highlighted its use in developing near-infrared (NIR) probes for in vivo imaging, enabling non-invasive detection of disease biomarkers. This innovation opens new avenues for early diagnosis and monitoring of pathological conditions.

Despite these promising developments, challenges remain in the clinical translation of 4-Phenoxybenzene-1,2-diamine-based compounds. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 4-Phenoxybenzene-1,2-diamine (CAS: 13940-96-0) continues to be a focal point of research in chemical biology and medicine. Its versatility as a synthetic intermediate and its emerging biological activities position it as a valuable asset in drug discovery and biomedical applications. Future studies should focus on optimizing its properties and expanding its utility in addressing unmet medical needs.